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Abstract

DPM-1001 is a novel, orally bioavailable small molecule that has demonstrated potent and
highly selective copper chelation properties.[1][2][3] Developed as a potential therapeutic for
Wilson's disease, a genetic disorder characterized by toxic copper accumulation, DPM-1001
has shown promise in preclinical studies by effectively reducing copper levels in key organs
and mitigating associated cellular damage.[1][2][3][4] This technical guide provides a
comprehensive overview of the copper chelation characteristics of DPM-1001, including its
binding affinity, selectivity, and mechanism of action, supported by quantitative data from key
experiments and detailed methodologies.

Introduction to DPM-1001

DPM-1001, chemically identified as methyl 4-[7-hydroxy-10,13-dimethyl-3-({4-[(pyridin-2-
ylmethyl)amino]butyl}amino)hexadecahydro-1H-cyclopenta[a]phenanthren-17-yl] pentanoate, is
a dual-function molecule, acting as both a protein tyrosine phosphatase 1B (PTP1B) inhibitor
and a copper chelator.[1][2][3][4][5] Its development for Wilson's disease stems from its
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remarkable ability to specifically bind and remove excess copper, addressing the root cause of
the pathology.[1][2][3] Preclinical evidence suggests DPM-1001 can cross the blood-brain
barrier, a significant advantage for treating the neurological symptoms of Wilson's disease.[6]

Copper Chelation Properties of DPM-1001
Binding Affinity and Selectivity

DPM-1001 exhibits a high binding affinity for copper. In vitro binding assays using radiolabeled
copper (°4Cu) have determined its dissociation constant (Kd) to be approximately 57 nM.
Another study reported a Kd of 75 nM. This strong affinity underscores its potential for effective
copper sequestration.

A key feature of DPM-1001 is its exceptional selectivity for copper over other physiologically
relevant metal ions. Electrospray ionization mass spectrometry (ESI-MS) analysis revealed that
DPM-1001 forms a complex with copper but not with a panel of other metals, including silver,
which is isoelectronic with Cu™*.[7] This high selectivity is attributed to its unique chemical
structure, where the N*-(pyridin-2-ylmethyl)butane-1,4-diamine "tail" is responsible for copper
chelation, and the steroid moiety confers specificity.[2][7] This specificity is a significant
advantage over broader metal chelators, which can lead to off-target effects and depletion of
essential minerals.[1][2][3][7]

Table 1: Quantitative Data on DPM-1001 Copper Chelation

Parameter Value Method Reference

- - Radiolabeled Copper
Binding Affinity (Kd) 57 nM o [2]
(°4Cu) Binding Assay

Radiolabeled Copper
75 nM o [1]
(®4Cu) Binding Assay

Electrospray

o Highly selective for lonization Mass
Metal Selectivity [1]
Copper Spectrometry (ESI-
MS)

In Vitro Efficacy
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The copper chelation activity of DPM-1001 translates to protective effects in cellular models of
copper overload. In studies using HepG2 cells with silenced ATP7B (the gene mutated in
Wilson's disease), DPM-1001 demonstrated a significant ability to improve cell viability in the
presence of high copper concentrations.[7] Similar protective effects were observed in
fibroblasts derived from Wilson's disease patients, highlighting its potential to counteract
copper-induced cytotoxicity.[1][2][3]

Table 2: In Vitro Efficacy of DPM-1001

. Experimental
Cell Line . Outcome Reference
Condition

DPM-1001 pre-

HepG2 (ATP7B Exposure to >0.5 mM ) o

incubation improved [7]
knockdown) Copper ]

cell survival to >20%

_ _ , DPM-1001 inhibited
Wilson's Disease Exposure to high )
) i ) copper-induced cell [1]
Patient Fibroblasts copper concentrations death
eal

In Vivo Efficacy in a Preclinical Model

The therapeutic potential of DPM-1001 has been evaluated in the toxic milk mouse model, a
well-established animal model for Wilson's disease that exhibits copper accumulation in the
liver and brain.[1][2][3] Oral administration of DPM-1001 to these mice led to a significant
reduction in copper levels in both the liver and the brain.[1][2][3] The excess copper is primarily
excreted through the feces.[1][2]

Table 3: In Vivo Efficacy of DPM-1001 in the Toxic Milk Mouse Model
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Organ Treatment Result Method Reference
Inductively
Significant Coupled Plasma
Liver DPM-1001 reduction in Mass [8]
copper levels Spectrometry
(ICP-MS)
Inductively
Significant Coupled Plasma
Brain DPM-1001 reduction in Mass [8]
copper levels Spectrometry
(ICP-MS)

Experimental Protocols
Electrospray lonization Mass Spectrometry (ESI-MS) for
Metal Binding

o Objective: To assess the selectivity of DPM-1001 for copper over other metal ions.

e Procedure:

[e]

A solution of DPM-1001 (e.g., 1 mM) is prepared.

o The DPM-1001 solution is incubated with a panel of metal salts (e.g., 8 mM), including
CuSOs4 and salts of other metals like silver.

o The mixture is subjected to ESI-MS analysis.

o The resulting mass spectra are analyzed for peaks corresponding to the free compound
and its metal-bound forms. The presence of a peak corresponding to the [DPM-1001 +
Cu]?* complex and the absence of peaks for other metal complexes indicate selectivity for
copper.[1]

Cell Viability Assay for Copper-induced Cytotoxicity
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e Objective: To determine the protective effect of DPM-1001 against copper-induced cell
death.

e Procedure:

o Cells (e.g., HepG2 with ATP7B knockdown or Wilson's disease patient fibroblasts) are
seeded in multi-well plates.

o Cells are pre-incubated with DPM-1001 (e.g., 2 uM) for a specified period (e.g., 1 hour).[1]
o Increasing concentrations of copper are added to the cell cultures.

o After an incubation period, cell viability is assessed using a standard method such as the
MTT assay or by direct cell counting.

o The survival of cells pre-treated with DPM-1001 is compared to that of untreated cells to
determine the protective effect.[7]

In Vivo Studies in the Toxic Milk Mouse Model

o Objective: To evaluate the efficacy of DPM-1001 in reducing tissue copper levels in an
animal model of Wilson's disease.

e Animal Model: C3He-Atp7btx-j mice (toxic milk mice) obtained from a reputable supplier
(e.g., The Jackson Laboratory).[1]

e Procedure:

o

Male mice (e.g., 6-8 weeks of age) are used for the study.

[e]

Mice are administered DPM-1001 either orally or via intraperitoneal injection.

o

A control group receives a vehicle (e.g., saline).

[¢]

After a defined treatment period, mice are euthanized, and organs (liver and brain) are
harvested.
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o Tissue copper levels are quantified using Inductively Coupled Plasma Mass Spectrometry
(ICP-MS).

o Copper levels in the DPM-1001-treated group are compared to those in the control group
to determine the extent of copper reduction.[8]
Visualizations

Signaling Pathway: Copper Homeostasis and Wilson's
Disease

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b15578887/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-copper-chelation-properties-of-dpm-1001
https://www.researchgate.net/publication/326003370_DPM-1001_decreased_copper_levels_and_ameliorated_deficits_in_a_mouse_model_of_Wilson's_disease
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578887?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Hepatocyte

Excess Copper

Bxcretion Bile Excretion
ATP7B (Golgi) Loading
Ceruloplasmin Systemic Circulation

Extracellular Space Wilson's Disease Pathophysiology

Impaired
Uptake CTR1 Cu+ Transfer Atox1 Excretion Toxic Copper
Extracellular Copper (Cu2+) (Copper Transporter 1) (Copper Chaperone) Muialed ATR7S Accumulz’it?on

Hepatocyte with Copper Overload

Excess Intracellular Copper DPM-1001

Oxidative Stress Jhelation

DPM-1001-Copper Complex

Reduced Toxicity

Fecal Excretion Reduced Cellular Damage

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578887?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

In Vitro Studies

Binding Affinity & Selectivity

(Radiolabeling, ESI-MS)

Confirmation of
Cellular Activity

Cell-Based Assays
(HepG2, Patient Fibroblasts)

Progression to
Animal Studies

In Vivo|Studies

Toxic Milk Mouse Model
of Wilson's Disease

DPM-1001 Administration
(Oral/lP)

Tissue Analysis
(ICP-MS for Copper Levels)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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